3-[1-(Adamantane-1-carbonyl)piperidin-4-yl]-1,1-dimethylurea

• IUPAC Name: 3-[1-(adamantane-1-carbonyl)piperidin-4-yl]-1,1-dimethylurea
• InChI: InChI=1S/C19H31N3O2/c1-21(2)18(24)20-16-3-5-22(6-4-16)17(23)19-10-13-7-14(11-19)9-15(8-13)12-19/h13-16H,3-12H2,1-2H3,(H,20,24)
• InChI Key: LRUKNJUJRIDIET-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1CCN(CC1)C(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H31N3O2
• Molecular Weight: 333.5 g/mol
• CAS No.: 1796788-74-3

Description

Adamantane is a colorless, crystalline chemical compound with a camphor-like odor. With a formula C10H16, it is the simplest diamondoid. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Synthesis Analysis

The synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. A lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Adamantane, due to its non-planar three-dimensional shape and hydrophobic nature, appears in a number of clinically approved drugs.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Intra- and intermolecular reactions leading to the formation of various piperidine derivatives have been studied.

Physical and Chemical Properties Analysis

Piperidine is a colorless liquid with a distinctive odor. It is miscible with water and most organic solvents. Adamantane is a colorless, crystalline compound with a camphor-like odor.

Mechanism of Action

The mechanism of action of piperidine derivatives is diverse, as they are utilized in different ways as anticancer, antimicrobial, analgesic, antiinflammatory, and antipsychotic agents.

Future Directions

Piperidines play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.